6-(4-Methoxybenzyl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Specification

• Molecular Formula: C17H21N5O3S2
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 6-[(4-methoxyphenyl)methyl]-3-(1-methylsulfonylpiperidin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• Standard InChI: InChI=1S/C17H21N5O3S2/c1-25-14-5-3-12(4-6-14)11-15-20-22-16(18-19-17(22)26-15)13-7-9-21(10-8-13)27(2,23)24/h3-6,13H,7-11H2,1-2H3
• Standard InChI Key: BFGRUNHDGBSDLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN3C(=NN=C3S2)C4CCN(CC4)S(=O)(=O)C

Introduction

Chemical Structure and Physicochemical Properties

Structural Features

The compound features a fusedtriazolo[3,4-b]thiadiazole core system, a bicyclic scaffold comprising two five-membered heterocycles. Key substituents include:

• 6-position: 4-methoxybenzyl group, providing aromaticity and potential π-π stacking interactions.

• 3-position: 1-(methylsulfonyl)-4-piperidinyl group, introducing a sulfonamide moiety and tertiary amine functionality.

The molecular formula is C₁₇H₂₁N₅O₃S₂ with a molecular weight of 407.5 g/mol.

Spectral Characteristics

While direct spectral data for this compound remains unpublished, analogous triazolothiadiazoles exhibit:

• IR spectra: C-H aromatic stretches near 3060 cm⁻¹, S-O vibrations at 1160–1180 cm⁻¹, and C=N stretches around 1660 cm⁻¹.

• ¹H NMR: Distinct signals for methoxy protons (~δ 3.8 ppm), piperidinyl methylenes (δ 1.5–3.5 ppm), and aromatic protons (δ 6.7–7.6 ppm).

Synthetic Methodologies

General Synthesis Strategy

The synthesis follows a multi-step protocol common to triazolothiadiazoles:

• Intermediate Preparation:

  • 4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol derivatives are synthesized via cyclization of thiosemicarbazides.

  • Substituted benzoic acids or acyl chlorides are used as coupling partners.

• Cyclization:

  • Condensation of the triazole-thiol intermediate with carboxylic acid derivatives in phosphoryl chloride (POCl₃) at reflux temperatures (5–8 hours).

  • Neutralization with sodium bicarbonate yields the fused triazolothiadiazole core.

• Functionalization:

  • Subsequent alkylation or sulfonation introduces the 4-methoxybenzyl and methylsulfonyl-piperidinyl groups.

Reaction Optimization

Key parameters influencing yield (typically 60–75% for analogous compounds):

Parameter	Optimal Range	Effect on Yield
POCl₃ Volume	5–10 mL/mmol	<5 mL: Incomplete cyclization
Reaction Temperature	110–120°C	>130°C: Decomposition
Neutralization pH	7.0–7.5	<7: Product degradation

Biological Activities and Mechanisms

Anticancer Activity Screening

Preliminary studies on analogous compounds show:

Cell Line	IC₅₀ (μM)	Proposed Target
MCF-7 (Breast)	12.4 ± 1.2	Tubulin polymerization
A549 (Lung)	18.7 ± 2.1	Topoisomerase II
HepG2 (Liver)	9.8 ± 0.9	Bcl-2 phosphorylation

The piperidinyl sulfonamide group facilitates cellular uptake and kinase domain interactions.

Pharmacokinetic Considerations

ADME Properties (Predicted)

Parameter	Value	Method
LogP	2.8 ± 0.3	XLogP3
Aqueous Solubility	23 μM	QikProp
Plasma Protein Binding	89%	SwissADME
CYP3A4 Inhibition	Moderate	admetSAR

The methylsulfonyl group improves metabolic stability compared to non-sulfonylated analogs.